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Compound of Interest

Compound Name: Triclosan-13C6

Cat. No.: B15556732 Get Quote

An In-depth Technical Guide to the Safety Data Sheet of Triclosan-13C6

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety data sheet (SDS) for chemical compounds is paramount for ensuring laboratory

safety and proper handling. This guide provides a detailed overview of the safety information

for Triclosan-13C6, an isotopically labeled form of the broad-spectrum antibacterial agent,

Triclosan. While specific SDSs for Triclosan-13C6 may be limited, the safety profile is

predominantly based on the extensive data available for its non-labeled counterpart, Triclosan,

as isotopic labeling with 13C does not significantly alter its chemical reactivity or toxicological

properties.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the first step in

safe handling. The following table summarizes the key quantitative data for Triclosan-13C6.
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Property Value Source

Molecular Formula C₆¹³C₆H₇Cl₃O₂ [1][2]

Molecular Weight 295.5 g/mol [1][2]

Appearance White solid / powder [1][3]

Melting Point 55-57 °C (131-135 °F) [3]

Boiling Point 120 °C (248 °F) [3]

Density 1.49 g/cm³ [3]

Vapor Pressure
3.0002 x 10⁻⁵ mm Hg (at 20

°C)
[4]

Water Solubility Slightly soluble (17 mg/L) [3][4]

Purity >95% (HPLC) [2]

Toxicological Data
The toxicological profile of Triclosan provides insight into its potential hazards upon exposure.

The following data is for the unlabeled Triclosan and is considered representative for

Triclosan-13C6.

Test Species Route Value Source

LD50 Rat Oral 3700 mg/kg [4]

LD50 Rabbit Dermal >6000 mg/kg [4]

LC50 Rat Inhalation >140 mg/kg [4]

Skin Irritation Human -
0.75 mg/3d-I

(Mild)
[4]

Skin Irritation Rabbit - 10% (Mild) [4]

Eye Irritation - - Severe [4]
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Hazard Identification and Safety Precautions
Based on the available safety data, a logical workflow for hazard identification and the

implementation of safety precautions is essential. The following diagram illustrates this

process.

Hazard Identification

Prevention (P-Statements) Response (P-Statements)

Causes skin irritation (H315)

Wash skin thoroughly after handling (P264)
Leads to

Wear protective gloves/eye protection/face protection (P280)

Causes serious eye irritation (H319)

Very toxic to aquatic life with long lasting effects (H410)

Avoid release to the environment (P273) Collect spillage (P391)If released

IF ON SKIN: Wash with plenty of soap and water (P302 + P352)If exposure occurs

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305 + P351 + P338)If exposure occurs

Click to download full resolution via product page

Caption: Hazard Identification and Corresponding Safety Measures for Triclosan-13C6.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in Safety Data Sheets are not

typically provided within the SDS itself. These documents summarize the results from studies

conducted under standardized guidelines, such as those from the Organisation for Economic

Co-operation and Development (OECD). For researchers requiring the specific methodologies,

it is recommended to consult the primary toxicological literature or databases such as the

Registry of Toxic Effects of Chemical Substances (RTECS) for the substance in question.

Handling and Storage
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Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling:

Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area, such as a laboratory fume hood.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses with side-shields, and a lab coat.[5]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly with soap and water after handling.[4]

Avoid formation of dust and aerosols.[5]

Storage:

Keep containers securely sealed when not in use.[4]

Store in a dry, well-ventilated place.[5]

Recommended storage temperature is +4°C.[2]

Avoid storage with incompatible materials such as strong oxidizing agents.[4]

First Aid Measures
In the event of accidental exposure, the following first aid measures should be taken

immediately.
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Exposure Route First Aid Procedure Source

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[5]

Skin Contact

Remove contaminated

clothing. Wash the affected

skin with soap and plenty of

water. Seek medical attention

if irritation persists.

[5]

Eye Contact

Rinse immediately and

cautiously with plenty of water

for at least 15-20 minutes,

holding the eyelids apart.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention

from an ophthalmologist.

[7]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

[5]

Spill and Disposal Procedures
A clear workflow for managing spills and disposing of waste is crucial for environmental and

personal safety.
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Spill Response

Disposal

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain spill with sand, earth, or vermiculite

Collect recoverable product into labeled containers for recycling or disposal

Clean up affected area, avoiding dust generation

Dispose of waste in accordance with federal, state, and local environmental regulations

Click to download full resolution via product page

Caption: Workflow for Spill Response and Disposal of Triclosan-13C6.

Conclusion
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The safety data for Triclosan-13C6, largely extrapolated from its non-labeled form, indicates

that it is a substance that requires careful handling. It is a skin and serious eye irritant and is

very toxic to aquatic life.[8] Researchers, scientists, and drug development professionals must

adhere to the outlined safety precautions, handling procedures, and disposal methods to

ensure a safe working environment and minimize environmental impact. Always consult the

most recent version of the Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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